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Compound of Interest

Compound Name: Sodium cyanide

Cat. No.: B046578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The gold mining industry has long relied on sodium cyanide for its efficiency in extracting gold

from ore. However, significant environmental and health risks associated with cyanide have

spurred research into safer, more sustainable alternatives. This guide provides an objective

comparison of the performance of prominent alternatives—thiosulfate, thiourea, glycine, and

chloride-hypochlorite—against the traditional cyanidation process, supported by experimental

data.

Data Presentation: A Comparative Analysis of Gold
Leaching Reagents
The following tables summarize quantitative data from various studies, offering a comparative

look at the performance of different gold leaching agents under specified experimental

conditions. It is important to note that direct comparisons can be challenging due to variations

in ore mineralogy and experimental setups across different research efforts.

Table 1: Gold Recovery Rates and Leaching Conditions
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Leachin
g Agent

Ore
Type

Gold
Recover
y (%)

Reagent
Concent
ration

Leachin
g Time
(hours)

Temper
ature
(°C)

pH
Referen
ce

Sodium

Cyanide

Oxidized

Ore
95

1 kg/t

NaCN
240 Ambient 11 [1]

Oxidized

Material
90 - 24 - - [2]

Roasted

Concentr

ate

~86.5 6 g/dm³ 4 20 - [3]

Auriferou

s Ore
89.8 - 24

Room

Temp
- [4]

Thiosulfa

te

Auriferou

s Ore

89.3

(with

Glycine)

0.7 M

Thiosulfa

te, 1.75

M

Glycine,

5 mM

CuSO₄

6 60 9.3 [4][5]

Low-

Grade

Oxidized

Ore

83

0.20 M

Thiosulfa

te, 0.001

M Cu²⁺

48 - - [6]

High

Copper

Gold

Concentr

ate

>90 (with

pretreatm

ent)

0.3 mol/L

Thiosulfa

te, 0.15

mol/L

Cu²⁺, 1.5

mol/L

Ammonia

32 40 9-10

Thiourea Oxidized

Ore

96.7 20 kg/t

Thiourea,

16 - 1.5-2 [7]
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10 kg/t

Fe₂SO₄

Refractor

y Gold

Ore

77.6

6.0 g/L

Thiourea,

9.33 g/L

Fe³⁺

4 35 1.5

Finely

Dissemin

ated

Gold-

bearing

Ore

85.8 - 6 - -

Glycine
Oxide

Gold Ore
81.41

3 M

Glycine
48 60 11-12 [8]

Witwater

srand

Gold

Mine

Tailings

91.4

(with

pretreatm

ent)

1.5 M

Glycine,

2 g/L

CuSO₄

24 - 12 [9][10]

Witwater

srand

Supergro

up

Composit

e Ore

up to 86

1500

ppm

Glycine,

3000

ppm

KMnO₄

101 - - [11]

Chloride-

Hypochlo

rite

Refractor

y Pyritic

Concentr

ate

96 (with

multi-

stage

leaching)

- - - - [12]

Refractor

y Gold

Ore

up to

97.31

60:30

NaCl to

Ca(OCl)₂

ratio

2 - 6 [13]
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Oxidized

Material
~84

15 g/L

NaCl, 25

g/L

Ca(OCl)₂

3 - 4-6 [2]

Experimental Protocols
This section provides detailed methodologies for key experiments cited in the comparison of

gold leaching agents.

Thiosulfate-Glycine Leaching of Auriferous Ore
This protocol is based on the study that achieved 89.3% gold recovery.[4][5]

1. Ore Preparation:

Crush and grind the auriferous ore to a particle size of approximately 70.7 μm.
Homogenize the ground ore to ensure a representative sample for leaching tests.

2. Leaching Solution Preparation:

Prepare a leaching solution containing 0.7 M sodium thiosulfate (Na₂S₂O₃), 1.75 M glycine
(C₂H₅NO₂), and 5 mM copper sulfate (CuSO₄).
Adjust the pH of the solution to 9.3 using a suitable alkaline solution (e.g., NaOH).

3. Leaching Procedure:

Conduct the leaching experiments in a stirred-tank reactor.
Maintain a solid concentration of 15% (w/v) by adding 100 g of the prepared ore to the
leaching solution.
Set the stirring speed to 750 RPM to ensure adequate mixing.
Maintain the temperature of the slurry at 60°C.
Periodically add 0.004 M potassium permanganate (KMnO₄) every 2 hours to maintain an
oxidizing environment.
Continue the leaching process for a total of 6 hours.

4. Sample Analysis:
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At regular intervals (e.g., 1, 2, 4, and 6 hours), withdraw slurry samples.
Filter the samples to separate the pregnant leach solution from the solid residue.
Analyze the gold concentration in the pregnant leach solution using Atomic Absorption
Spectrophotometry (AAS).
Analyze the gold content in the solid residue using a fire assay to determine the overall gold
recovery.

Thiourea Leaching of Oxidized Gold Ore
This protocol is based on a study that reported a 96.7% gold extraction.[7]

1. Ore Preparation:

Crush the oxidized gold ore to a particle size of -74 µm.

2. Leaching Procedure:

Prepare a slurry with 35% solids by weight.
Add thiourea at a concentration of 20 kg per tonne of ore.
Add ferric sulfate (Fe₂(SO₄)₃) as an oxidant at a concentration of 10 kg per tonne of ore.
Adjust the pH of the slurry to a range of 1.5-2 using sulfuric acid.
Conduct the leaching in a reactor with agitation for 16 hours.

3. Sample Analysis:

After the leaching period, filter the slurry to separate the pregnant solution from the tailings.
Analyze the gold content in the pregnant solution using atomic absorption
spectrophotometry.
Determine the gold remaining in the tailings by fire assay to calculate the extraction
efficiency.

Glycine Leaching of Witwatersrand Gold Mine Tailings
This protocol is based on research that achieved 91.4% gold extraction with pre-treatment.[9]

[10]

1. Pre-treatment of Tailings:

Prepare a slurry of the gold mine tailings.
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Add 2 g/L of potassium permanganate (KMnO₄) to the slurry.
Allow the pre-treatment to proceed for 24 hours.

2. Leaching Procedure:

After pre-treatment, add a concentrated glycine solution to achieve a final concentration of
1.5 M.
Add 2 g/L of copper ions (Cu²⁺), typically from copper sulfate (CuSO₄).
Adjust the pH of the slurry to 12.
Maintain a solid-to-liquid ratio of 50 g/L.
Conduct the leaching for 24 hours with agitation.

3. Sample Analysis:

Filter the slurry to separate the gold-bearing solution.
Analyze the gold concentration in the solution to determine the extraction percentage.

Chloride-Hypochlorite Leaching of Refractory Gold Ore
This protocol is based on a study that achieved up to 97.31% gold recovery.[13]

1. Ore Preparation:

Crush and grind the refractory gold ore to a fine particle size to liberate the gold.

2. Leaching Solution Preparation:

Prepare a lixiviant solution with a sodium chloride (NaCl) to calcium hypochlorite (Ca(OCl)₂)
ratio of 60:30 (grams per liter).

3. Leaching Procedure:

Conduct the leaching in a beaker on a hot plate with a magnetic stirrer to maintain agitation
and temperature.
Add 10g of the ore concentrate to 150 ml of the lixiviant solution.
Maintain the pH of the solution at 6.
Monitor and record the pH and Oxidation-Reduction Potential (ORP) every 15 minutes.
The leaching process is conducted for 2 hours.
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4. Sample Analysis:

After leaching, filter the slurry.
Analyze the gold concentration in the filtrate to determine the percentage of gold dissolved.

Visualizations: Pathways and Workflows
The following diagrams illustrate key processes and relationships in alternative gold leaching

methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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